Cas no 56472-05-0 (4,6-Pyrimidinediamine, 2-(ethylthio)-5-nitroso-)

• Product Name: 4,6-Pyrimidinediamine, 2-(ethylthio)-5-nitroso-
• CAS No: 56472-05-0
• MF: C₆H₉N₅OS
• MW: 199.233558416367
• CID: 1598877
• Update Time: 2024-09-12

4,6-Pyrimidinediamine, 2-(ethylthio)-5-nitroso- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine, 2-(ethylthio)-5-nitroso-

• Inchi： 1S/C6H9N5OS/c1-2-13-6-9-4(7)3(11-12)5(8)10-6/h2H2,1H3,(H4,7,8,9,10)
• InChI Key： JTYVWSCGHCLELW-UHFFFAOYSA-N
• SMILES： C1(SCC)=NC(N)=C(N=O)C(N)=N1

Computed Properties

• Exact Mass: 199.05297

Experimental Properties

• Density: 1.67±0.1 g/cm3(Predicted)
• Boiling Point: 471.4±45.0 °C(Predicted)
• PSA: 107.25
• pka: 2.43±0.10(Predicted)